Cas no 318497-86-8 (Ethyl 4-cyano-1-(4-methylphenyl)-1H-pyrazole-5-carboxylate)

• Product Name: Ethyl 4-cyano-1-(4-methylphenyl)-1H-pyrazole-5-carboxylate
• CAS No: 318497-86-8
• MF: C₁₄H₁₃N₃O₂
• MW: 255.271922826767
• CID: 5745261
• PubChem ID: 1479401
• Update Time: 2025-05-20

Ethyl 4-cyano-1-(4-methylphenyl)-1H-pyrazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 318497-86-8
• SMR000170006
• HMS2297C17
• ethyl4-cyano-1-(4-methylphenyl)-1H-pyrazole-5-carboxylate
• ethyl 4-cyano-2-(4-methylphenyl)pyrazole-3-carboxylate
• MLS000325881
• AKOS005093841
• 5L-028
• CHEMBL1581712
• ethyl 4-cyano-1-(4-methylphenyl)-1H-pyrazole-5-carboxylate
• 1H-Pyrazole-5-carboxylic acid, 4-cyano-1-(4-methylphenyl)-, ethyl ester
• Ethyl 4-cyano-1-(4-methylphenyl)-1H-pyrazole-5-carboxylate

• Inchi： 1S/C14H13N3O2/c1-3-19-14(18)13-11(8-15)9-16-17(13)12-6-4-10(2)5-7-12/h4-7,9H,3H2,1-2H3
• InChI Key： HHOGEIRKMFESNV-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=C(C#N)C=NN1C1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 255.100776666g/mol
• Monoisotopic Mass: 255.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 67.9Ų

Experimental Properties

• Density: 1.18±0.1 g/cm3(Predicted)
• Boiling Point: 430.1±40.0 °C(Predicted)
• pka: -6.58±0.10(Predicted)

Additional information on Ethyl 4-cyano-1-(4-methylphenyl)-1H-pyrazole-5-carboxylate

Comprehensive Overview of Ethyl 4-cyano-1-(4-methylphenyl)-1H-pyrazole-5-carboxylate (CAS No. 318497-86-8)

Ethyl 4-cyano-1-(4-methylphenyl)-1H-pyrazole-5-carboxylate (CAS No. 318497-86-8) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its pyrazole core and cyano functional group, is widely utilized as a key intermediate in the synthesis of bioactive molecules. Its unique structural features make it a valuable building block for designing novel compounds with potential applications in drug discovery and crop protection.

The growing interest in pyrazole derivatives like Ethyl 4-cyano-1-(4-methylphenyl)-1H-pyrazole-5-carboxylate stems from their diverse biological activities. Researchers are particularly focused on exploring their role in developing anti-inflammatory agents, antimicrobial compounds, and pesticide formulations. Recent studies have highlighted the compound's potential in addressing current challenges in precision medicine and sustainable agriculture, aligning with global trends toward green chemistry and targeted therapeutics.

From a chemical perspective, the ethyl ester moiety in Ethyl 4-cyano-1-(4-methylphenyl)-1H-pyrazole-5-carboxylate provides excellent solubility in organic solvents, facilitating its use in various synthetic pathways. The 4-methylphenyl substituent contributes to the compound's stability and influences its electronic properties, making it particularly useful in heterocyclic chemistry applications. These characteristics have made CAS No. 318497-86-8 a subject of numerous structure-activity relationship (SAR) studies in recent years.

The synthesis of Ethyl 4-cyano-1-(4-methylphenyl)-1H-pyrazole-5-carboxylate typically involves multi-step reactions starting from readily available precursors. Modern synthetic approaches emphasize atom economy and catalytic processes to improve yield and reduce environmental impact. This aligns with the pharmaceutical industry's shift toward continuous manufacturing and flow chemistry techniques, which are among the most searched topics in chemical engineering forums today.

Analytical characterization of this compound employs advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. The purity assessment of CAS No. 318497-86-8 is crucial for its applications, with HPLC methods being particularly important for quality control in pharmaceutical contexts. These analytical aspects are frequently discussed in scientific literature and online platforms dedicated to chemical analysis and method development.

In the context of intellectual property, Ethyl 4-cyano-1-(4-methylphenyl)-1H-pyrazole-5-carboxylate has been referenced in several patents related to medicinal chemistry and crop science. The compound's structural versatility allows for the creation of proprietary derivatives with improved biological profiles, making it valuable in drug discovery pipelines and agrochemical innovation. This has led to increased commercial interest, as evidenced by growing inquiries from custom synthesis providers and fine chemical suppliers.

Safety considerations for handling Ethyl 4-cyano-1-(4-methylphenyl)-1H-pyrazole-5-carboxylate follow standard laboratory protocols for organic compounds. Proper personal protective equipment (PPE) and ventilation systems are recommended when working with this material. These precautions align with current industry standards for chemical safety and laboratory best practices, topics that receive substantial attention in professional training programs and workplace safety discussions.

The future outlook for Ethyl 4-cyano-1-(4-methylphenyl)-1H-pyrazole-5-carboxylate appears promising, particularly in light of emerging research directions. Its potential applications in bioconjugation chemistry and materials science are currently being explored, reflecting broader trends in interdisciplinary research. As the scientific community continues to investigate multi-functional heterocycles, compounds like CAS No. 318497-86-8 are likely to remain important tools for innovation across multiple scientific disciplines.